Cas no 61379-44-0 (3-Pyridinecarboxylic acid, 2-hydroxypropyl ester)

3-Pyridinecarboxylic acid, 2-hydroxypropyl ester structure
61379-44-0 structure
Product Name:3-Pyridinecarboxylic acid, 2-hydroxypropyl ester
CAS No:61379-44-0
MF:C9H11NO3
MW:181.188542604446
CID:481603
PubChem ID:70542349
Update Time:2025-04-19

3-Pyridinecarboxylic acid, 2-hydroxypropyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxylic acid, 2-hydroxypropyl ester
    • 2-hydroxypropyl pyridine-3-carboxylate
    • DTXSID00742372
    • 61379-44-0
    • SCHEMBL11224857
    • Inchi: 1S/C9H11NO3/c1-7(11)6-13-9(12)8-3-2-4-10-5-8/h2-5,7,11H,6H2,1H3
    • InChI Key: SVNDKURPKOXEKI-UHFFFAOYSA-N
    • SMILES: O(C(C1C=NC=CC=1)=O)CC(C)O

Computed Properties

  • Exact Mass: 181.07393
  • Monoisotopic Mass: 181.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 59.4Ų

Experimental Properties

  • PSA: 59.42
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